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Compound of Interest

Compound Name: delta-Decalactone

Cat. No.: B1670226 Get Quote

Essential Safety and Handling Guide for Delta-
Decalactone
This guide provides critical safety, handling, and disposal information for δ-Decalactone,

tailored for laboratory professionals. Adherence to these procedures is essential for ensuring a

safe working environment and minimizing risks.

Potential Health Hazards
While not classified as hazardous under GHS, delta-Decalactone may cause irritation upon

contact.[1] The primary routes of exposure and their potential effects are:

Eye Contact: May cause eye irritation.[1]

Skin Contact: May cause mild skin irritation.[1][2]

Inhalation: May cause respiratory tract irritation.[1]

Ingestion: May cause irritation of the digestive tract.[1]

It is important to note that the toxicological properties of this substance have not been fully

investigated.[1]
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Personal Protective Equipment (PPE) and
Engineering Controls
To ensure safety when handling delta-Decalactone, a combination of appropriate personal

protective equipment and engineering controls is mandatory.

Recommended Personal Protective Equipment
Protection Type Specification Rationale

Hand Protection
Chemically resistant gloves

(e.g., Nitrile rubber).[3]

To prevent skin contact and

potential irritation.

Eye Protection
Chemical safety goggles or

glasses.[1][4]
To protect eyes from splashes.

Skin and Body
Protective clothing, lab coat.[1]

[4]
To prevent skin exposure.

Respiratory

Use in a well-ventilated area or

under a chemical fume hood.

[1] A NIOSH-approved mask

may be necessary if ventilation

is inadequate.[4][5]

To prevent inhalation of vapors

or mists.

Engineering Controls
Ventilation: Always handle delta-Decalactone in a well-ventilated area.[6] The use of a

chemical fume hood is strongly recommended to keep airborne concentrations low.[1]

Safety Stations: Facilities must be equipped with an eyewash station and a safety shower.[1]

Operational and Disposal Plans
A systematic approach to handling, storage, and disposal is crucial for laboratory safety.

Handling and Storage Procedures
Handling:
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Wash hands thoroughly after handling the substance.[1]

Avoid all contact with eyes, skin, and clothing.[1]

Avoid breathing any vapor, mist, or gas.[1]

Do not eat, drink, or smoke in the handling area.[4][6]

Keep the container tightly closed when not in use.[1]

Storage:

Store in a cool, dry, and well-ventilated place.[1]

Keep containers tightly sealed and upright to prevent leakage.[3][7]

Store away from incompatible materials such as strong acids, strong bases, and oxidizing

agents.[4]

Protect from direct sunlight, heat sources, and ignition sources.[4]

First Aid Measures
Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route First Aid Protocol

Inhalation

Move the affected person to fresh air

immediately. If breathing is difficult, administer

oxygen. Seek medical aid.[1]

Skin Contact

Remove contaminated clothing. Flush the skin

with plenty of water for at least 15 minutes.

Seek medical attention if irritation persists.[1]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.[1]

Ingestion

Do NOT induce vomiting.[1] If the person is

conscious and alert, rinse their mouth with water

and have them drink 2-4 cupfuls of milk or

water.[1] Seek immediate medical attention.[1]

[4]

Spill and Disposal Procedures
Spill Response:

Ensure adequate ventilation and eliminate all ignition sources.[2]

Wear the appropriate PPE as described in Section 8 of the Safety Data Sheet.[1][5]

Absorb the spill with an inert, non-combustible material such as sand, earth, or vermiculite.

[1][5][8]

Collect the absorbed material into a suitable, labeled container for disposal.[1]

Clean the spill area thoroughly with water.[4]

Prevent the spill from entering drains or waterways.[1][7]

Waste Disposal:
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Dispose of waste materials in accordance with all applicable local, state, and federal

regulations.[2][6] Chemical waste generators must determine if a discarded chemical is

classified as hazardous waste.[1]

Physicochemical Data for Delta-Decalactone
Property Value

Molecular Formula C₁₀H₁₈O₂

Molecular Weight 170.25 g/mol

Appearance Colorless clear liquid[1]

Boiling Point 117-120 °C @ 0.02 mmHg[1]

Melting Point -27 °C[1]

Flash Point > 93 °C (> 200 °F)[2][5]

Density 0.971 g/cm³[1]

Vapor Density 5.87[1]

Experimental Workflow and Safety Logic
The following diagram illustrates the logical workflow for the safe handling of delta-
Decalactone, from initial preparation to final disposal, including emergency actions.
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1. Preparation
- Review SDS

- Prepare Work Area

2. Don PPE
- Gloves

- Safety Goggles
- Lab Coat

Proceed

3. Chemical Handling
- Use Fume Hood

- Keep Container Closed

Proceed

4. Post-Handling
- Decontaminate Surfaces

- Remove PPE

Task Complete

Emergency Procedure
(Spill or Exposure)

Incident Occurs

5. Storage & Disposal
- Store Properly

- Dispose of Waste Correctly

Final Steps

First Aid Measures
(See Table)

Exposure

Spill Cleanup Protocol

Spill

Click to download full resolution via product page

Caption: Safe handling workflow for delta-Decalactone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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